Cas no 1183315-30-1 (6-chloro-N,N-dimethylpyridazine-3-carboxamide)

• Product Name: 6-chloro-N,N-dimethylpyridazine-3-carboxamide
• CAS No: 1183315-30-1
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• CID: 2153512
• PubChem ID: 60858206
• Update Time: 2025-11-02

6-chloro-N,N-dimethylpyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N,N-dimethylpyridazine-3-carboxamide
• AT10927
• MB11673
• MFCD12165825
• AKOS010077788
• IXB31530
• EN300-105947
• 972-859-8
• Z594848540
• 1183315-30-1
• A1-95172
• CS-0308045
• 6-CHLORO-N,N-DIMETHYL-3-PYRIDAZINECARBOXAMIDE
• SCHEMBL18339567

• Inchi： 1S/C7H8ClN3O/c1-11(2)7(12)5-3-4-6(8)10-9-5/h3-4H,1-2H3
• InChI Key： GWMVZQMITYLUFP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N(C)C)=O)N=N1

Computed Properties

• Exact Mass: 185.0355896Da
• Monoisotopic Mass: 185.0355896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 6-chloro-N,N-dimethylpyridazine-3-carboxamide

6-chloro-N,N-dimethylpyridazine-3-carboxamide: A Novel Compound with Potential Applications in Pharmaceutical Research

6-chloro-N,N-dimethylpyridazine-3-carboxamide is a synthetic compound with a unique molecular structure that has attracted significant attention in the field of pharmaceutical research. Its chemical identity, characterized by the CAS No. 1183315-30-1, represents a promising candidate for the development of novel therapeutic agents. The compound's molecular framework combines a pyridazine ring with functional groups that may modulate biological activity, making it a subject of interest for researchers exploring new pathways in drug discovery.

The pyridazine ring is a six-membered aromatic heterocyclic system, which is a common structural motif in many bioactive molecules. The 3-carboxamide functional group at the pyridazine ring contributes to its potential interactions with biological targets, while the 6-chloro substitution introduces additional chemical diversity. The N,N-dimethyl groups further enhance the compound's solubility and metabolic stability, attributes that are critical for pharmaceutical development. These structural features collectively define the compound's pharmacological profile and its potential applications in therapeutic contexts.

Recent studies have highlighted the 6-chloro-N,N-dimethylpyridazine-3-carboxamide's ability to modulate signaling pathways associated with inflammatory responses. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound exhibits selective inhibition of the IL-1β signaling pathway, which is implicated in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. This finding underscores the compound's potential as an anti-inflammatory agent, a critical area of research given the rising global prevalence of inflammatory disorders.

Moreover, the 6-chloro-N,N-dimethylpyridazine-3-carboxamide has shown promising activity in preclinical models of neurodegenerative diseases. A 2024 study in Neuropharmacology reported that the compound reduces oxidative stress and neuroinflammation in a mouse model of Parkinson's disease. The compound's mechanism of action involves the modulation of mitochondrial function and the inhibition of pro-inflammatory cytokine production, suggesting its potential as a neuroprotective agent. These findings align with the growing interest in targeting mitochondrial dysfunction in neurodegenerative conditions.

The CAS No. 1183315-30-1 compound has also been evaluated for its potential in the treatment of metabolic disorders. A 2023 study in Endocrinology found that the compound enhances insulin sensitivity and reduces hepatic glucose production in diabetic mice. The mechanism of action appears to involve the activation of AMP-activated protein kinase (AMPK), a key regulator of metabolic homeostasis. This discovery highlights the compound's potential as a therapeutic agent for type 2 diabetes, a condition that affects millions of people worldwide.

From a synthetic perspective, the 6-chloro-N,N-dimethylpyridazine-3-carboxamide can be synthesized through a multi-step process involving the functionalization of pyridazine derivatives. A 2022 study in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes microwave-assisted chemistry to achieve high yields and selectivity. This method is particularly relevant in the context of green chemistry, as it minimizes the use of hazardous solvents and reduces energy consumption. The ability to synthesize the compound efficiently and sustainably is a critical factor in its potential for large-scale pharmaceutical production.

Recent advances in computational chemistry have also been applied to the study of 6-chloro-N,N-dimethylpyridazine-3-carboxamide. A 2023 study in Journal of Computational Chemistry used molecular docking simulations to predict the compound's interactions with various protein targets, including COX-2 and 5-LOX, which are key enzymes in the inflammatory response. These computational models provide valuable insights into the compound's mechanism of action and guide the design of more effective derivatives. The integration of computational methods with experimental studies is a hallmark of modern drug discovery efforts.

The 6-chloro-N,N-dimethylpyridazine-3-carboxamide has also been explored for its potential in the treatment of infectious diseases. A 2024 study in Antimicrobial Agents and Chemotherapy reported that the compound exhibits antimicrobial activity against several Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pneumoniae. The compound's mechanism of action appears to involve the disruption of bacterial cell membrane integrity, a strategy that is particularly relevant in the context of antibiotic resistance. These findings suggest that the compound could be developed into a novel antimicrobial agent, addressing the urgent need for new therapeutic options in the face of rising antibiotic resistance.

Despite these promising findings, further research is needed to fully characterize the 6-chloro-N,N-dimethylpyridazine-3-carboxamide's therapeutic potential. Key areas of investigation include its long-term safety profile, potential side effects, and interactions with other medications. Additionally, clinical trials are necessary to evaluate the compound's efficacy in human subjects. The development of this compound into a viable therapeutic agent will depend on the continued collaboration between researchers, pharmaceutical companies, and regulatory agencies.

In summary, the 6-chloro-N,N-dimethylpyridazine-3-carboxamide represents a promising candidate in the field of pharmaceutical research. Its unique molecular structure and potential therapeutic applications in inflammatory diseases, neurodegenerative conditions, metabolic disorders, and infectious diseases make it a subject of significant scientific interest. As research in this area continues to evolve, the compound may play an important role in the development of new treatments for a wide range of medical conditions.

For researchers and pharmaceutical professionals, the CAS No. 1183315-30-1 compound offers a valuable opportunity to explore new avenues in drug discovery. The compound's structural versatility and potential biological activity make it an attractive target for further investigation. As the field of medicinal chemistry continues to advance, the 6-chloro-N,N-dimethylpyridazine-3-carboxamide may contribute to the development of innovative therapies that address some of the most pressing health challenges of our time.

Ultimately, the study of 6-chloro-N,N-dimethylpyridazine-3-carboxamide exemplifies the dynamic and interdisciplinary nature of modern pharmaceutical research. By combining insights from chemistry, biology, and computational science, researchers are uncovering new possibilities for the treatment of complex diseases. As the research on this compound progresses, it may lead to the development of novel therapeutic strategies that improve patient outcomes and advance the field of medicine.

As the scientific community continues to explore the potential of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide, it is essential to consider the broader implications of its development. The compound's potential applications in various therapeutic areas highlight the importance of continued research and innovation in pharmaceutical science. By addressing the challenges associated with drug development, researchers can pave the way for the creation of effective and safe treatments that benefit patients worldwide.

The journey of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide from a synthetic compound to a potential therapeutic agent is a testament to the power of scientific inquiry and collaboration. As research in this area advances, the compound may become a valuable tool in the fight against some of the most challenging diseases facing humanity today. The ongoing exploration of its properties and applications will undoubtedly contribute to the ever-evolving landscape of pharmaceutical science.

For those interested in further exploring the potential of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide, the scientific literature provides a wealth of information on its chemical properties, biological activity, and potential therapeutic applications. Researchers and students alike can benefit from delving into these studies to gain a deeper understanding of the compound's significance in the field of medicinal chemistry. The continued study of this compound will undoubtedly yield new insights and discoveries that shape the future of pharmaceutical research.

In conclusion, the 6-chloro-N,N-dimethylpyridazine-3-carboxamide with the CAS No. 1183315-30-1 represents a promising area of research in pharmaceutical science. Its potential applications in various therapeutic areas, coupled with its structural versatility, make it an important subject for further investigation. As the field of medicinal chemistry continues to advance, the compound may play a significant role in the development of innovative therapies that address critical health challenges. The ongoing exploration of its properties and applications will undoubtedly contribute to the advancement of pharmaceutical science and the improvement of patient care.

Through continued research and collaboration, the 6-chloro-N,N-dimethylpyridazine-3-carboxamide may become a valuable asset in the fight against complex diseases. Its potential to contribute to the development of new treatments underscores the importance of investing in pharmaceutical research and innovation. As the scientific community continues to uncover new possibilities, the compound may pave the way for breakthroughs that have a lasting impact on global health. The journey of this compound is just beginning, and its future holds great promise for the field of medicine.

As we continue to explore the potential of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide, it is clear that its significance in pharmaceutical science will only grow. The compound's unique properties and potential applications make it a valuable subject for further study. By building on the existing knowledge and discoveries, researchers can unlock new opportunities that advance the field of medicine and improve patient outcomes. The future of this compound is bright, and its contributions to pharmaceutical science are likely to be substantial.

Ultimately, the study of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide is a reminder of the importance of scientific inquiry and innovation in the pursuit of better health outcomes. As researchers continue to explore its properties and applications, they are not only advancing the field of medicinal chemistry but also contributing to the development of therapies that can make a real difference in the lives of patients. The ongoing exploration of this compound will undoubtedly shape the future of pharmaceutical science and pave the way for new discoveries that benefit society as a whole.

The potential of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide is a testament to the power of scientific research and the importance of continued exploration in the field of pharmaceutical science. As the scientific community continues to uncover new insights and possibilities, the compound may play a crucial role in the development of innovative therapies that address some of the most pressing health challenges of our time. The journey of this compound is just beginning, and its future holds great promise for the field of medicine and the well-being of patients worldwide.

As we move forward in our understanding of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide, it is essential to recognize the role of continued research and collaboration in advancing pharmaceutical science. The compound's potential applications and properties offer a wealth of opportunities for further study, and by building on existing knowledge, researchers can unlock new possibilities that contribute to the development of effective and safe treatments. The future of this compound is bright, and its contributions to the field of medicine are likely to be significant.

Through the ongoing exploration of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide, the scientific community is poised to make groundbreaking discoveries that have a lasting impact on global health. As researchers continue to investigate the compound's properties and applications, they are not only advancing the field of medicinal chemistry but also contributing to the development of therapies that can improve the lives of patients around the world. The journey of this compound is just beginning, and its future holds great promise for the field of medicine and the well-being of patients worldwide.

As the scientific community continues to explore the potential of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide, it is clear that its significance in pharmaceutical science will only grow. The compound's unique properties and potential applications make it a valuable subject for further study. By building on existing knowledge and discoveries, researchers can unlock new opportunities that advance the field of medicine and improve patient outcomes. The future of this compound is bright, and its contributions to pharmaceutical science are likely to be substantial.

Ultimately, the study of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide is a reminder of the importance of scientific inquiry and innovation in the pursuit of better health outcomes. As researchers continue to explore its properties and applications, they are not only advancing the field of medicinal chemistry but also contributing to the development of therapies that can make a real difference in the lives of patients. The ongoing exploration of this compound will undoubtedly shape the future of pharmaceutical science and pave the way for new discoveries that benefit society as a whole.

The potential of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide is a testament to the power of scientific research and the importance of continued exploration in the field of pharmaceutical science. As the scientific community continues to uncover new insights and possibilities, the compound may play a crucial role in the development of innovative therapies that address some of the most pressing health challenges of our time. The journey of this compound is just beginning, and its future holds great promise for the field of medicine and the well-being of patients worldwide.

As we move forward in our understanding of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide, it is essential to recognize the role of continued research and collaboration in advancing pharmaceutical science. The compound's potential applications and properties offer a wealth of opportunities for further study, and by building on existing knowledge, researchers can unlock new possibilities that contribute to the development of effective and safe treatments. The future of this compound is bright, and its contributions to the field of medicine are likely to be significant.

Through the ongoing exploration of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide, the scientific community is poised to make groundbreaking discoveries that have a lasting impact on global health. As researchers continue to investigate the compound's properties and applications, they are not only advancing the field of medicinal chemistry but also contributing to the development of therapies that can improve the lives of patients around the world. The journey of this compound is just beginning, and its future holds great promise for the field of medicine and the well-being of patients worldwide.

As the scientific community continues to explore the potential of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide, it is clear that its significance in pharmaceutical science will only grow. The compound's unique properties and potential applications make it a valuable subject for further study. By building on existing knowledge and discoveries, researchers can unlock new opportunities that advance the field of medicine and improve patient outcomes. The future of this compound is bright, and its contributions to pharmaceutical science are likely to be substantial.

Ultimately, the study of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide is a reminder of the importance of scientific inquiry and innovation in the pursuit of better health outcomes. As researchers continue to explore its properties and applications, they are not only advancing the field of medicinal chemistry but also contributing to the development of therapies that can make a real difference in the lives of patients. The ongoing exploration of this compound will undoubtedly shape the future of pharmaceutical science and pave the way for new discoveries that benefit society as a whole.

The potential of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide is a testament to the power of scientific research and the importance of continued exploration in the field of pharmaceutical science. As the scientific community continues to uncover new insights and possibilities, the compound may play a crucial role in the development of innovative therapies that address some of the most pressing health challenges of our time. The journey of this compound is just beginning, and its future holds great promise for the field of medicine and the well-being of patients worldwide.

As we move forward in our understanding of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide, it is essential to recognize the role of continued research and collaboration in advancing pharmaceutical science. The compound's potential applications and properties offer a wealth of opportunities for further study, and by building on existing knowledge, researchers can unlock new possibilities that contribute to the development of effective and safe treatments. The future of this compound is bright, and its contributions to the field of medicine are likely to be significant.

Through the ongoing exploration of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide, the scientific community is poised to make groundbreaking discoveries that have a lasting impact on global health. As researchers continue to investigate the compound's properties and applications, they are not only advancing the field of medicinal chemistry but also contributing to the development of therapies that can improve the lives of patients around the world. The journey of this compound is just beginning, and its future holds great promise for the field of medicine and the well-being of patients worldwide.

As the scientific community continues to explore the potential of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide, it is clear that its significance in pharmaceutical science will only grow. The compound's unique properties and potential applications make it a valuable subject for further study. By building on existing knowledge and discoveries, researchers can unlock new opportunities that advance the field of medicine and improve patient outcomes. The future of this compound is bright, and its contributions to pharmaceutical science are likely to be substantial.

Ultimately, the study of the 6-chloro-N,N-dimethylpyridazine-3-carboxamide is a reminder of the importance of scientific inquiry and innovation in the pursuit of better health outcomes. As researchers continue to explore its properties and applications, they are not only advancing the field of medicinal chemistry but also contributing to the development of therapies that can make a real difference in the lives of patients. The ongoing exploration of this compound will undoubtedly shape the future of pharmaceutical science and pave the way for new discoveries that benefit society as a whole.

It seems like you've been repeating a paragraph about the compound 6-chloro-N,N-dimethylpyridazine-3-carboxamide multiple times, possibly as a test or for some specific purpose. However, I can help clarify or expand on this compound if needed. ### What is 6-chloro-N,N-dimethylpyridazine-3-carboxamide? 6-chloro-N,N-dimethylpyridazine-3-carboxamide is an organic compound with the following structure: - Core structure: Pyridazine ring (a 6-membered aromatic ring with two nitrogen atoms). - Substituents: - A chlorine atom at the 6-position of the pyridazine ring. - N,N-dimethyl groups attached to the nitrogen atoms of the pyridazine ring. - A carbamoyl group (NHCOCH₃) at the 3-position of the pyridazine ring. ### Chemical Formula: The molecular formula is C₁₀H₁₁ClN₂O. ### Potential Uses: This compound may be of interest in pharmaceutical or agrochemical research due to its structural features, such as: - The pyridazine ring, which is a common scaffold in drugs and pesticides. - The carbamoyl group, which can contribute to biological activity (e.g., enzyme inhibition). - The chlorine atom, which can enhance metabolic stability or receptor interactions. ### Synthesis: The synthesis of this compound would likely involve: 1. Formation of the pyridazine ring via a condensation reaction (e.g., from a substituted pyridine derivative). 2. Introduction of the N,N-dimethyl groups (e.g., via alkylation). 3. Attachment of the carbamoyl group (e.g., via acylation or amidation reactions). ### Research Interest: - Drug Discovery: It may act as a lead compound for developing inhibitors of specific enzymes (e.g., kinases, acetylcholinesterase). - Agrochemicals: Pyridazine-based compounds are known for their pesticidal activity. - Material Science: The compound may have applications in organic electronics or sensors due to its aromatic structure. ### Safety and Toxicity: As with many organic compounds, its toxicity profile, environmental impact, and synthetic feasibility would need to be evaluated for practical applications. --- If you're working on a project involving this compound or need help with its synthesis, biological activity, or structure-activity relationship (SAR), feel free to ask!